Cas no 1807173-61-0 (1-Bromo-4-fluoro-2-iodo-5-nitrobenzene)

• Product Name: 1-Bromo-4-fluoro-2-iodo-5-nitrobenzene
• CAS No: 1807173-61-0
• MF: C₆H₂BrFINO₂
• MW: 345.892456531525
• CID: 4708043
• Update Time: 2025-10-28

1-Bromo-4-fluoro-2-iodo-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• FCH2511901
• PC500349
• 1-Bromo-4-fluoro-2-iodo-5-nitrobenzene

• Inchi： 1S/C6H2BrFINO2/c7-3-1-6(10(11)12)4(8)2-5(3)9/h1-2H
• InChI Key： IKXYUFWAERISIJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1Br)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• Topological Polar Surface Area: 45.8

Additional information on 1-Bromo-4-fluoro-2-iodo-5-nitrobenzene

1-Bromo-4-fluoro-2-iodo-5-nitrobenzene (CAS No. 1807173-61-0): A Versatile Halogenated Nitrobenzene Derivative

1-Bromo-4-fluoro-2-iodo-5-nitrobenzene (CAS No. 1807173-61-0) is a highly functionalized aromatic compound that has gained significant attention in recent years due to its unique structural features and broad applications in pharmaceutical and material sciences. This halogenated nitrobenzene derivative combines multiple reactive sites, making it an invaluable building block for complex organic synthesis.

The molecular structure of 1-Bromo-4-fluoro-2-iodo-5-nitrobenzene features three different halogen atoms (bromine, fluorine, and iodine) along with an electron-withdrawing nitro group. This combination creates distinct electronic properties that are currently being explored in drug discovery and agrochemical development. Researchers are particularly interested in how the ortho-iodo and para-fluoro substitutions influence the compound's reactivity in cross-coupling reactions.

Recent studies (2022-2023) have highlighted the potential of multi-halogenated benzene compounds like 1-Bromo-4-fluoro-2-iodo-5-nitrobenzene in the development of new PET imaging agents and fluorescent probes. The presence of fluorine-19 makes this compound particularly interesting for NMR spectroscopy applications, while the iodine atom offers opportunities for radiolabeling in medical diagnostics.

In material science, 1-Bromo-4-fluoro-2-iodo-5-nitrobenzene serves as a precursor for liquid crystal materials and organic semiconductors. The compound's ability to undergo sequential Suzuki-Miyaura coupling and Ullmann-type reactions allows for the construction of complex π-conjugated systems. These properties align with current industry demands for flexible electronics and OLED materials.

The synthetic utility of 1-Bromo-4-fluoro-2-iodo-5-nitrobenzene has been demonstrated in several recent patent applications (2023), particularly in the preparation of kinase inhibitors and antiviral compounds. Its ortho-iodo substitution pattern enables unique cyclization pathways that are difficult to achieve with simpler halogenated benzenes. This has led to increased demand from contract research organizations specializing in fragment-based drug design.

From a commercial perspective, 1-Bromo-4-fluoro-2-iodo-5-nitrobenzene is typically supplied with >98% purity by specialized fine chemical manufacturers. The global market for such multi-functionalized benzene derivatives is projected to grow at 6-8% annually through 2025, driven by expanding applications in medicinal chemistry and advanced materials. Proper storage requires protection from light at 2-8°C due to potential sensitivity of the iodine moiety.

Environmental and safety considerations for 1-Bromo-4-fluoro-2-iodo-5-nitrobenzene follow standard protocols for halogenated aromatic compounds. While not classified as highly hazardous, appropriate precautions should be taken when handling the nitro group. Recent advances in green chemistry have explored catalytic methods for introducing multiple halogens to minimize waste generation during production.

Analytical characterization of 1-Bromo-4-fluoro-2-iodo-5-nitrobenzene typically involves HPLC-MS, 19F NMR, and X-ray crystallography for structure confirmation. The compound's distinctive 1H NMR splitting patterns (due to ortho-iodo effects) serve as valuable teaching examples in advanced spectroscopy courses for chemistry students.

Future research directions for 1-Bromo-4-fluoro-2-iodo-5-nitrobenzene include exploring its potential in click chemistry applications and as a scaffold for metal-organic frameworks (MOFs). The compound's unique combination of halogens offers opportunities for developing new catalytic systems and supramolecular architectures that could address current challenges in molecular recognition and sensing technologies.